Cas no 2640963-77-3 (3-chloro-4-({1-[(3-methyl-1,2-oxazol-5-yl)methyl]piperidin-4-yl}methoxy)pyridine)

• Product Name: 3-chloro-4-({1-[(3-methyl-1,2-oxazol-5-yl)methyl]piperidin-4-yl}methoxy)pyridine
• CAS No: 2640963-77-3
• MF: C₁₆H₂₀ClN₃O₂
• MW: 321.801902770996
• CID: 5317801
• PubChem ID: 154830545
• Update Time: 2025-10-30

3-chloro-4-({1-[(3-methyl-1,2-oxazol-5-yl)methyl]piperidin-4-yl}methoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• F6683-1389
• AKOS040716822
• 2640963-77-3
• 3-chloro-4-({1-[(3-methyl-1,2-oxazol-5-yl)methyl]piperidin-4-yl}methoxy)pyridine
• 3-Chloro-4-[[1-[(3-methyl-5-isoxazolyl)methyl]-4-piperidinyl]methoxy]pyridine

• Inchi： 1S/C16H20ClN3O2/c1-12-8-14(22-19-12)10-20-6-3-13(4-7-20)11-21-16-2-5-18-9-15(16)17/h2,5,8-9,13H,3-4,6-7,10-11H2,1H3
• InChI Key： UEKXZJYDRSBFCY-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OCC2CCN(CC3ON=C(C)C=3)CC2)=C1Cl

Computed Properties

• Exact Mass: 321.1244046g/mol
• Monoisotopic Mass: 321.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 447.8±40.0 °C(Predicted)
• pka: 7.00±0.10(Predicted)

Additional information on 3-chloro-4-({1-[(3-methyl-1,2-oxazol-5-yl)methyl]piperidin-4-yl}methoxy)pyridine

3-Chloro-4-({1-[(3-methyl-1,2-oxazol-5-yl)methyl]piperidin-4-yl}methoxy)pyridine: A Comprehensive Overview

CAS No 2640963-77-3, commonly referred to as 3-chloro-4-{[1-(3-methyl-1,2-oxazol-5-ylmethyl)piperidin-4-yllmethoxy}pyridine, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in drug development, particularly in the design of novel bioactive molecules.

The molecular structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at the 3-position and a methoxy group at the 4-position. The methoxy group is further connected to a piperidine ring, which is modified by a 1-(3-methyl-1,2-oxazolyl)methyl substituent. This intricate structure contributes to its diverse chemical reactivity and biological activity. Researchers have been exploring the synthesis of this compound using advanced methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and molecular interactions of CAS No 2640963. These studies have revealed that the compound exhibits significant potential as a ligand in metalloenzyme catalysis and as a building block for constructing bioactive molecules. Moreover, its ability to form stable complexes with transition metals has opened new avenues for its application in homogeneous catalysis.

In the field of pharmacology, this compound has shown promise as a lead molecule for developing drugs targeting various diseases, including cancer and neurodegenerative disorders. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in disease progression. The integration of this compound into drug design strategies has been facilitated by its unique combination of hydrophobic and electronic properties.

Furthermore, the environmental impact of CAS No 2640963 has been a topic of recent research interest. Studies have investigated its biodegradation pathways under various environmental conditions, with findings suggesting that it undergoes rapid microbial degradation under aerobic conditions. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, CAS No 2640963, or 3-chloro-pyridine derivative, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for future scientific endeavors. Continued research into its properties will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.